1-(4-chlorobenzyl)-4-[(5-chloro-2-thienyl)sulfonyl]piperazine hydrochloride

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-4-(5-chlorothiophen-2-yl)sulfonylpiperazine;hydrochloride
• InChI: InChI=1S/C15H16Cl2N2O2S2.ClH/c16-13-3-1-12(2-4-13)11-18-7-9-19(10-8-18)23(20,21)15-6-5-14(17)22-15;/h1-6H,7-11H2;1H
• InChI Key: JSBDDKQSMYTEPE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(S3)Cl.Cl
• Molecular Formula: C15H17Cl3N2O2S2
• Molecular Weight: 427.8 g/mol

Description

1-(4-chlorobenzyl)-4-[(5-chloro-2-thienyl)sulfonyl]piperazine hydrochloride is a chemical compound that is widely used in scientific research. It is a potent inhibitor of the serotonin transporter and has been shown to have potential therapeutic applications in the treatment of depression and anxiety disorders. In We will also list future directions for research on this compound.

Mechanism of Action

1-(4-chlorobenzyl)-4-[(5-chloro-2-thienyl)sulfonyl]piperazine hydrochloride works by binding to and inhibiting the serotonin transporter. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can have a positive effect on mood and behavior.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of the serotonin transporter. This can lead to an increase in the concentration of serotonin in the synaptic cleft, which can have a positive effect on mood and behavior. However, prolonged use of this compound can lead to downregulation of the serotonin transporter, which can have negative effects on mood and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-chlorobenzyl)-4-[(5-chloro-2-thienyl)sulfonyl]piperazine hydrochloride in lab experiments is its potency as a serotonin transporter inhibitor. This makes it a useful tool for investigating the role of the serotonin transporter in the regulation of mood, behavior, and cognition. However, the compound's potential for downregulating the serotonin transporter can also be a limitation, as it can lead to changes in the brain that may not accurately reflect the effects of natural serotonin regulation.

Future Directions

Future research on 1-(4-chlorobenzyl)-4-[(5-chloro-2-thienyl)sulfonyl]piperazine hydrochloride could focus on its potential therapeutic applications in the treatment of depression and anxiety disorders. This could involve investigating the compound's effects on specific brain regions and neural circuits involved in mood and behavior. Other future directions could include investigating the compound's effects on other neurotransmitter systems and exploring the potential for developing more selective serotonin transporter inhibitors with fewer side effects.

Scientific Research Applications

1-(4-chlorobenzyl)-4-[(5-chloro-2-thienyl)sulfonyl]piperazine hydrochloride is widely used in scientific research as a potent inhibitor of the serotonin transporter. This compound has been shown to have potential therapeutic applications in the treatment of depression and anxiety disorders. It has also been used in studies investigating the role of the serotonin transporter in the regulation of mood, behavior, and cognition.